Cas no 351003-45-7 (2-Bromo-4-fluorobenzene-1-sulfonyl chloride)
2-Bromo-4-fluorobenzene-1-sulfonyl chloride is a versatile aryl sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its key structural features—a bromo and fluoro substituent on the benzene ring—enhance reactivity, making it valuable for selective functionalization in cross-coupling reactions, nucleophilic substitutions, and sulfonamide formations. The sulfonyl chloride group offers efficient access to sulfonamides, sulfonate esters, and other sulfur-containing compounds. This compound is particularly useful in pharmaceutical and agrochemical research, where precise halogenated aromatic building blocks are required. Its stability under controlled conditions ensures reliable handling in synthetic applications. High purity grades are available to meet stringent research and industrial demands.
351003-45-7 structure
Product Name:2-Bromo-4-fluorobenzene-1-sulfonyl chloride
CAS No:351003-45-7
MF:C6H3BrClFO2S
MW:273.507222414017
MDL:MFCD03094149
CID:92788
PubChem ID:24879741
Update Time:2025-10-24
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluorobenzene-1-sulfonyl chloride
- 2-Bromo-4-fluorobenzenesulfonyl chloride
- 2-BROMO-4-FLUOROBENZENESULPHONYL CHLORIDE
- 4-fluoro-2-bromobenzenesulfonyl chloride
- 2-bromo-4-fluoro-benzenesulfonyl Chloride
- DTXSID60380815
- 2-Bromo-4-fluorophenylsulfonyl chloride
- FT-0611451
- 2-bromo-4-fluorobenzene sulfonyl chloride
- 4-fluoro-2-bromobenzenesulfonylchloride
- SCHEMBL434170
- CS-W012342
- GJPWPFVLPNTOOL-UHFFFAOYSA-N
- Benzenesulfonyl chloride, 2-bromo-4-fluoro-
- 2-Bromo-4-fluorobenzenesulfonyl chloride, 97%
- 2-bromo-4-fluoro-benzene sulfonyl chloride
- AS-38686
- 2-Bromo-4-fluorobenzenesulfonylchloride
- 351003-45-7
- 2-bromo-4-fluorobenzenesufonyl chloride
- AKOS009158526
- J-508294
- AM62496
- MFCD03094149
- A24238
- EN300-39789
- 2-bromo-4-fluorobenzene-sulfonyl chloride
- 4-Fluoro-2-bromo-benzenesulfonyl chloride
- DB-020630
-
- MDL: MFCD03094149
- Inchi: 1S/C6H3BrClFO2S/c7-5-3-4(9)1-2-6(5)12(8,10)11/h1-3H
- InChI Key: GJPWPFVLPNTOOL-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=CC=1S(=O)(=O)Cl)F
Computed Properties
- Exact Mass: 271.87100
- Monoisotopic Mass: 271.871
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.7
- Topological Polar Surface Area: 42.5A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.867
- Melting Point: 37-39°C
- Boiling Point: 318 ºC
- Flash Point: 146 ºC
- Refractive Index: n20/D 1.5780(lit.)
- Water Partition Coefficient: Hydrolyzes in water.
- PSA: 42.52000
- LogP: 3.59650
- Sensitiveness: Moisture Sensitive
- Solubility: Hydrolyzable
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H226-H314
- Warning Statement: P280-P305 + P351 + P338-P310
- Hazardous Material transportation number:UN 2920 8/PG 2
- WGK Germany:3
- Hazard Category Code: 10-34
- Safety Instruction: S16; S26; S36/37/39; S45
-
Hazardous Material Identification:
- HazardClass:3,8
- PackingGroup:Ⅱ
- Risk Phrases:R10
- Packing Group:III
- Safety Term:8
- Packing Group:III
- Hazard Level:8
- Storage Condition:Store at 4°C,-4At ℃Store…Better
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022141-1g |
2-Bromo-4-fluorobenzene-1-sulfonyl chloride |
351003-45-7 | 97% | 1g |
¥29 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022141-5g |
2-Bromo-4-fluorobenzene-1-sulfonyl chloride |
351003-45-7 | 97% | 5g |
¥170 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R022141-25g |
2-Bromo-4-fluorobenzene-1-sulfonyl chloride |
351003-45-7 | 97% | 25g |
¥678 | 2024-05-24 | |
| TRC | B751365-1g |
2-Bromo-4-Fluorobenzenesulfonyl Chloride |
351003-45-7 | 1g |
$ 50.00 | 2022-06-06 | ||
| TRC | B751365-5g |
2-Bromo-4-Fluorobenzenesulfonyl Chloride |
351003-45-7 | 5g |
$ 185.00 | 2022-06-06 | ||
| TRC | B751365-10g |
2-Bromo-4-Fluorobenzenesulfonyl Chloride |
351003-45-7 | 10g |
$ 275.00 | 2022-06-06 | ||
| Fluorochem | 013083-1g |
2-Bromo-4-fluorobenzenesulfonyl chloride |
351003-45-7 | 97% | 1g |
£10.00 | 2022-03-01 | |
| Fluorochem | 013083-5g |
2-Bromo-4-fluorobenzenesulfonyl chloride |
351003-45-7 | 97% | 5g |
£17.00 | 2022-03-01 | |
| Fluorochem | 013083-25g |
2-Bromo-4-fluorobenzenesulfonyl chloride |
351003-45-7 | 97% | 25g |
£72.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BT778-25g |
2-Bromo-4-fluorobenzene-1-sulfonyl chloride |
351003-45-7 | 97% | 25g |
¥2817.0 | 2022-09-28 |
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:351003-45-7)2-溴-4-氟苯磺酰氯
Order Number:LE1749138
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com
2-Bromo-4-fluorobenzene-1-sulfonyl chloride Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:351003-45-7)2-溴-4-氟苯磺酰氯
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry